![molecular formula C14H9F3N2O2S B2514001 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-thieno[2,3-c]pyrazole-5-carboxylic acid CAS No. 721415-89-0](/img/structure/B2514001.png)
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
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Overview
Description
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-thieno[2,3-c]pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9F3N2O2S and its molecular weight is 326.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Derivatives
Research has been conducted on synthesizing new unsymmetrical disubstituted 1,3,4-oxadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles bearing the thieno[2,3-c]pyrazolo moiety. These compounds have been synthesized from thieno[2,3-c]pyrazole-5-carbohydrazide by multistep reactions, indicating the versatility of this core structure in generating diverse heterocyclic compounds with potential applications in medicinal chemistry and materials science (Patil et al., 2014).
Antimicrobial Activity
A study focusing on the synthesis of bifunctional thieno[3,2-c]pyrazole, pyrazolothieno[2,3-d]pyrimidin derivatives, explored their antimicrobial activities. This research highlights the potential of thieno[2,3-c]pyrazole derivatives as antimicrobial agents, with compounds showing moderate to high activity against various microorganisms, indicating the relevance of such compounds in developing new antimicrobial agents (Aly, 2016).
Structural and Spectral Investigations
There have been structural, spectral, and theoretical investigations of closely related compounds like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. These studies involve combined experimental and theoretical approaches, including NMR, FT-IR spectroscopy, and X-ray diffraction techniques, to understand the molecular structure and properties of these compounds. Such research provides insights into the electronic structure and reactivity of thieno[2,3-c]pyrazole derivatives, which can be crucial for their applications in various scientific domains (Viveka et al., 2016).
Synthesis of Pyrazolopyridines
Another study reported the synthesis and antibacterial screening of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, prepared by reacting 5-amino-3-methyl-1-phenyl-1H-pyrazole with various aromatic aldehydes and pyruvic acid. These compounds exhibited good antibacterial properties, further underlining the importance of structural modifications on the biological activities of thieno[2,3-c]pyrazole derivatives (Maqbool et al., 2014).
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target enzymes like succinate dehydrogenase .
Mode of Action
It’s possible that it interacts with its targets through hydrogen bonding .
Biochemical Pathways
Similar compounds have been known to inhibit the mitochondrial respiration chain .
Result of Action
Similar compounds have shown improved drug potency toward enzyme inhibition .
Action Environment
It’s known that the associations between similar compounds can depend strongly on the type of solvent .
properties
IUPAC Name |
3-methyl-1-[3-(trifluoromethyl)phenyl]thieno[2,3-c]pyrazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2O2S/c1-7-10-6-11(13(20)21)22-12(10)19(18-7)9-4-2-3-8(5-9)14(15,16)17/h2-6H,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUGVILCKSWTFMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(S2)C(=O)O)C3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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